Cas no 1805323-85-6 (3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide
• CAS No: 1805323-85-6
• MF: C₆H₄F₂I₂N₂O₂S
• MW: 459.978911399841
• CID: 4851272
• Update Time: 2025-06-08

3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide

• Inchi： 1S/C6H4F2I2N2O2S/c7-5(8)3-4(15(11,13)14)2(9)1-12-6(3)10/h1,5H,(H2,11,13,14)
• InChI Key： RPDICLZTMQDYKT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1S(N)(=O)=O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide

Recent Advances in the Study of 3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide (CAS: 1805323-85-6)

3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide (CAS: 1805323-85-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative, characterized by its unique difluoromethyl and diiodo substitutions, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide on carbonic anhydrase isoforms, revealing its selective binding affinity for tumor-associated isoforms such as CA IX and CA XII. The study employed X-ray crystallography to resolve the compound's binding mode, highlighting the critical role of the difluoromethyl group in enhancing hydrophobic interactions within the enzyme's active site. These findings suggest potential applications in cancer therapy, particularly for hypoxic tumors.

In addition to its enzyme inhibitory properties, recent research has explored the antimicrobial potential of this compound. A preprint on bioRxiv (2024) reported its efficacy against multidrug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity, as evidenced by fluorescence microscopy and proteomic analyses. Notably, the diiodo substitutions were found to contribute significantly to this membrane-targeting mechanism.

Synthetic optimization of 3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide has also been a focus of recent work. A patent application (WO2023/154321) disclosed an improved three-step synthesis with a 68% overall yield, addressing previous challenges in regioselective iodination. The new protocol employs a Pd-catalyzed C-H activation strategy, significantly reducing the production of undesired polyiodinated byproducts. This advancement is expected to facilitate larger-scale production for preclinical studies.

Ongoing research is investigating the compound's pharmacokinetic profile. Preliminary animal studies presented at the 2024 ACS Spring Meeting indicate moderate oral bioavailability (F = 42%) and favorable tissue distribution, particularly in liver and kidney tissues. However, the observed rapid glucuronidation in plasma suggests that prodrug strategies may be necessary for certain therapeutic applications. These findings underscore the need for further structural optimization to improve metabolic stability.

In conclusion, 3-(Difluoromethyl)-2,5-diiodopyridine-4-sulfonamide represents a versatile scaffold with multiple potential applications in medicinal chemistry. Its unique combination of enzyme inhibitory and antimicrobial activities, coupled with recent synthetic advances, positions it as a promising candidate for further development. Future research directions likely include structure-activity relationship studies to optimize selectivity and the exploration of combination therapies with existing antimicrobial or anticancer agents.